2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-amine

• IUPAC Name: 2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethanamine
• InChI: InChI=1S/C14H18N4/c15-7-10-18-13-4-2-1-3-12(13)14(17-18)11-5-8-16-9-6-11/h5-6,8-9H,1-4,7,10,15H2
• InChI Key: YFXTVLWQUKXGQC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCN)C3=CC=NC=C3
• Molecular Formula: C14H18N4
• Molecular Weight: 242.32 g/mol

Description

2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-amine, also known as PTIE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Svete et al. (2015) presents a synthesis method for a series of ethan-1-amines, including structures similar to the compound , by cyclization of (S)-N-Boc-alanine-derived ynone with N,N-1,3-dinucleophiles followed by Boc group removal. The compounds obtained show potential in further chemical applications (Svete et al., 2015).
• Ankati and Biehl (2010) explored microwave-assisted synthesis methods that might be applicable for derivatives of this compound. They achieved various 2-amino derivatives of related structures in fair to good yields, which could indicate potential for efficient synthesis of similar compounds (Ankati & Biehl, 2010).

Structural Characterization and Crystallography

• Research by Hakimi et al. (2013) discusses the complexation of similar compounds with metals like Cadmium(II), shedding light on potential applications in coordination chemistry and material sciences (Hakimi et al., 2013).
• Dolzhenko et al. (2011) focused on the molecular and crystal structure of similar compounds. Understanding the crystal structure is crucial for potential applications in materials science and molecular engineering (Dolzhenko et al., 2011).

Catalytic and Ligand Applications

• Singh et al. (2017) explored the synthesis and applications of palladacycles with structures similar to the compound of interest. These complexes have potential use as catalysts in various chemical reactions (Singh et al., 2017).
• Nyamato, Ojwach, and Akerman (2015) investigated potential hemilabile (imino)pyridine Palladium(II) complexes, which could be related to the compound . Such complexes have applications as selective catalysts in industrial processes (Nyamato, Ojwach, & Akerman, 2015).

Novel Functional Polynitrogenated Ligands

• Chiassai et al. (2019) described the creation of new functional polynitrogenated ligands, which could be similar in structure to 2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-amine. These ligands are significant for their coordinating properties in chemistry (Chiassai et al., 2019).